Cas no 121254-55-5 (2-hydroxy-3,6-bis(4-hydroxyphenyl)-5-methoxycyclohexa-2,5-diene-1,4-dione)

• Product Name: 2-hydroxy-3,6-bis(4-hydroxyphenyl)-5-methoxycyclohexa-2,5-diene-1,4-dione
• CAS No: 121254-55-5
• MF: C₁₉H₁₄O₆
• MW: 338.310865879059
• CID: 2036237
• PubChem ID: 10042744
• Update Time: 2025-04-21

2-hydroxy-3,6-bis(4-hydroxyphenyl)-5-methoxycyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3,6-bis(4-hydroxyphenyl)-5-methoxycyclohexa-2,5-diene-1,4-dione
• 2-Hydroxy-3,6-bis-(4-hydroxy-phenyl)-5-methoxy-[1,4]benzochinon
• 2-hydroxy-3,6-bis-(4-hydroxy-phenyl)-5-methoxy-[1,4]benzoquinone
• 2-O-methylatromentin
• 2-O-methylatrometin
• 3',4,4''-trihydroxy-6'-methoxyl[1,1':4',1''-terphenyl]-2',5'-dione
• 3-O-Methylatromentin
• CHEBI:198011
• 121254-55-5

• Inchi： 1S/C19H14O6/c1-25-19-15(11-4-8-13(21)9-5-11)17(23)16(22)14(18(19)24)10-2-6-12(20)7-3-10/h2-9,20-22H,1H3
• InChI Key： JSYZSRUBUMBRHR-UHFFFAOYSA-N
• SMILES： COC1C(=O)C(C2C=CC(O)=CC=2)=C(O)C(=O)C=1C1C=CC(O)=CC=1

Computed Properties

• Exact Mass: 338.07903816Da
• Monoisotopic Mass: 338.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.338
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones